Cas no 70013-70-6 (3-Oxo-3-phenylpropane-1-sulfonyl chloride)

• Product Name: 3-Oxo-3-phenylpropane-1-sulfonyl chloride
• CAS No: 70013-70-6
• MF: C₉H₉ClO₃S
• MW: 232.683960676193
• CID: 5563668
• PubChem ID: 12470792
• Update Time: 2025-06-18

3-Oxo-3-phenylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 70013-70-6
• 3-oxo-3-phenylpropane-1-sulfonyl chloride
• AKOS006332794
• EN300-1585243
• 3-Oxo-3-phenylpropane-1-sulfonyl chloride

• Inchi： 1S/C9H9ClO3S/c10-14(12,13)7-6-9(11)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： IMEFHTGOGHTQBC-UHFFFAOYSA-N
• SMILES： ClS(CCC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 231.9960930g/mol
• Monoisotopic Mass: 231.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-Oxo-3-phenylpropane-1-sulfonyl chloride

3-Oxo-3-phenylpropane-1-sulfonyl chloride (CAS No. 70013-70-6): A Comprehensive Overview

3-Oxo-3-phenylpropane-1-sulfonyl chloride (CAS No. 70013-70-6) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, also known as 3-oxo-3-phenylpropanoyl chloride, is characterized by its unique chemical structure, which includes a sulfonyl chloride functional group and a phenyl ring. The combination of these functionalities imparts distinct reactivity and utility in various chemical reactions.

The molecular formula of 3-Oxo-3-phenylpropane-1-sulfonyl chloride is C₉H₈O₄S, and its molecular weight is approximately 212.22 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This reactivity makes it an excellent reagent for the synthesis of various derivatives and intermediates in organic chemistry.

In recent years, 3-Oxo-3-phenylpropane-1-sulfonyl chloride has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of sulfonamide derivatives, which are important classes of compounds with a wide range of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them valuable targets for drug development.

A study published in the Journal of Medicinal Chemistry highlighted the role of 3-Oxo-3-phenylpropane-1-sulfonyl chloride in the synthesis of novel sulfonamide-based inhibitors of carbonic anhydrase (CA). Carbonic anhydrase inhibitors have shown promise in treating various conditions, including glaucoma, edema, and certain types of cancer. The researchers demonstrated that the use of this compound as a building block led to the successful synthesis of highly potent and selective CA inhibitors with improved pharmacological profiles.

Beyond pharmaceutical applications, 3-Oxo-3-phenylpropane-1-sulfonyl chloride has also found utility in materials science. Its ability to form stable covalent bonds with various functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For instance, a recent study published in the Journal of Polymer Science explored the use of this compound in the synthesis of functionalized polymers with enhanced mechanical strength and thermal stability.

The synthetic versatility of 3-Oxo-3-phenylpropane-1-sulfonyl chloride is further exemplified by its role in the preparation of organocatalysts. Organocatalysis has emerged as a powerful tool in modern organic synthesis, offering environmentally friendly and cost-effective alternatives to traditional metal-catalyzed reactions. A study published in the Catalysis Science & Technology journal reported the use of this compound as a key intermediate in the synthesis of chiral organocatalysts with high enantioselectivity. These catalysts have shown excellent performance in asymmetric transformations, making them valuable tools for the synthesis of chiral molecules with pharmaceutical relevance.

The safety and handling considerations for 3-Oxo-3-phenylpropane-1-sulfonyl chloride are important due to its reactivity and potential hazards. It is recommended to handle this compound under inert atmosphere conditions to prevent decomposition or unwanted side reactions. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when working with this compound to ensure safety.

In conclusion, 3-Oxo-3-phenylpropane-1-sulfonyl chloride (CAS No. 70013-70-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable reagent for organic synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as a key player in modern chemistry.